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For Researchers, Scientists, and Drug Development Professionals

Introduction
Barium cadmium laurate is a highly effective heat stabilizer historically used in polyvinyl

chloride (PVC) plastisol formulations.[1] As a mixed metal soap, it provides excellent thermal

and weathering stability to PVC products.[1] This document provides detailed application notes

and experimental protocols for the use and evaluation of barium cadmium laurate in plastisol

formulations. It is important to note that due to health and environmental concerns associated

with cadmium, its use has been significantly restricted in many regions, particularly in the

European Union.[1]

Application Notes
Function and Mechanism of Action
Barium cadmium laurate functions as a primary and secondary heat stabilizer in PVC

plastisols. The degradation of PVC at elevated processing temperatures proceeds via

dehydrochlorination, releasing hydrogen chloride (HCl) which further catalyzes the degradation

process in a "zipper-like" reaction.[2]

The primary stabilization mechanism involves the reaction of the metal carboxylates with the

liberated HCl, effectively neutralizing it and preventing further degradation.[2][3] Additionally,

the cadmium carboxylate can replace labile allylic chlorine atoms on the PVC polymer chain
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with more stable laurate groups, preventing the initiation of the dehydrochlorination "zipper"

reaction.[2][4]

A synergistic effect exists between the barium and cadmium components. The cadmium laurate

is the primary stabilizer that reacts with the allylic chlorine. The barium laurate then reacts with

the resulting cadmium chloride (a strong Lewis acid that can accelerate degradation) to

regenerate the cadmium laurate, thus prolonging the stabilization period.[4]

Formulation Guidelines
Barium cadmium laurate is typically used in conjunction with other additives in a plastisol

formulation. The components are measured in parts per hundred resin (phr) by weight. A typical

starting point formulation for a flexible PVC plastisol is provided below.

Component Function Typical Level (phr)

PVC Dispersion Resin Polymer Matrix 100

Plasticizer (e.g., DINP, DOP) Imparts flexibility 40 - 100

Barium Cadmium Laurate Heat Stabilizer 1.0 - 3.0

Co-stabilizer (e.g., Zinc

Stearate)
Synergistic heat stabilization 0.1 - 0.5

Epoxidized Soybean Oil

(ESBO)

Secondary stabilizer &

plasticizer
2.0 - 5.0

Filler (e.g., Calcium

Carbonate)

Cost reduction, property

modification
0 - 50

Pigment Coloration As required

Note: The optimal concentration of barium cadmium laurate depends on the processing

conditions (temperature, time), the type of PVC resin and plasticizer, and the desired

performance of the final product.

Advantages and Limitations
Advantages:
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Excellent Heat Stability: Provides outstanding protection against thermal degradation during

high-temperature processing.[1]

Good Weatherability: Imparts good resistance to degradation from environmental factors.[1]

Synergistic Effects: Works effectively in combination with other stabilizers like zinc soaps.

Limitations:

Toxicity: Cadmium and its compounds are toxic and pose significant health and

environmental risks.[1]

Regulatory Restrictions: Its use is heavily regulated and has been phased out in many

applications and regions.[1]

Plate-out: Can sometimes lead to the deposition of material on processing equipment.

Experimental Protocols
Protocol 1: Evaluation of Thermal Stability using Oven
Aging
This protocol describes a static heat stability test to evaluate the effectiveness of barium

cadmium laurate in a plastisol formulation.

1. Materials and Equipment:

PVC dispersion resin
Plasticizer (e.g., Diisononyl phthalate - DINP)
Barium Cadmium Laurate
Co-stabilizer (e.g., Zinc Stearate)
Laboratory mixer (e.g., planetary mixer)
Glass plates or metal panels
Doctor blade or drawdown coater
Forced air circulating oven
Colorimeter or spectrophotometer (optional)

2. Procedure:
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Plastisol Preparation:

Accurately weigh the PVC resin, plasticizer, barium cadmium laurate, and any other
additives according to the desired formulation (in phr).
In a mixing vessel, combine the liquid components (plasticizer).
Gradually add the solid components (PVC resin, stabilizer) to the liquid components while
mixing at low speed to avoid excessive heat generation.
Continue mixing until a homogeneous, lump-free dispersion is obtained.
De-aerate the plastisol under vacuum to remove entrapped air bubbles.

Sample Preparation:

Apply a uniform film of the plastisol onto a glass plate or metal panel using a doctor blade set
to a specific thickness (e.g., 1 mm).

Curing (Fusion):

Place the coated panel in a preheated oven at the desired fusion temperature (e.g., 180-
200°C) for a specified time (e.g., 2-5 minutes) until the plastisol is fully fused into a solid,
flexible film.

Oven Aging:

Cut the fused PVC sheet into smaller test specimens (e.g., 2 cm x 2 cm).
Place the specimens in a forced air circulating oven at a constant high temperature (e.g.,
180°C).
Remove specimens at regular intervals (e.g., every 15 minutes).

Evaluation:

Visually assess the color change of the specimens at each time interval against a standard
color chart or an un-aged sample.
Record the time at which significant discoloration (e.g., yellowing, browning, blackening)
occurs. This is the "stability time."
(Optional) Use a colorimeter to quantitatively measure the color change (e.g., Yellowness
Index).
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Protocol 2: Dynamic Thermal Stability Assessment
using a Torque Rheometer
This protocol outlines the use of a torque rheometer to evaluate the processing stability of a

plastisol formulation containing barium cadmium laurate under dynamic conditions of heat and

shear. The procedure is based on ASTM D2538.

1. Materials and Equipment:

Torque rheometer (e.g., Brabender or similar) equipped with a roller mixing head
Prepared plastisol formulation as described in Protocol 1.

2. Procedure:

Instrument Setup:

Set the mixing bowl temperature of the torque rheometer to the desired processing
temperature (e.g., 180°C).
Set the rotor speed to a constant value (e.g., 60 RPM).
Allow the instrument to equilibrate at the set temperature.

Sample Loading:

Accurately weigh a specified amount of the plastisol formulation (the amount will depend on
the mixing bowl volume).
With the rotors turning, add the plastisol to the mixing bowl.

Data Acquisition:

Start the data acquisition software to record torque and temperature as a function of time.

Analysis of the Rheometer Curve:

Fusion Peak: Observe the initial rise in torque as the PVC particles swell and fuse. The time
to reach this peak is the fusion time.
Minimum Torque: The torque will then decrease as the material melts and becomes less
viscous.
Stability Time: Continue running the test until the torque begins to rise sharply. This sharp
increase indicates the onset of degradation and cross-linking. The time from the start of the
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test to this point is the dynamic stability time.

Evaluation:

Compare the stability times of different formulations. A longer stability time indicates better
thermal protection provided by the stabilizer system.

Data Presentation
The following tables represent typical data that would be generated from the experimental

protocols.

Table 1: Oven Aging Test Results for a PVC Plastisol at 180°C

Formulation
Barium Cadmium
Laurate (phr)

Zinc Stearate (phr)
Stability Time
(minutes to severe
discoloration)

Control (Unstabilized) 0 0 < 15

A 1.0 0.2 45

B 2.0 0.2 75

C 3.0 0.2 90

Table 2: Torque Rheometer Data for PVC Plastisol at 180°C and 60 RPM

Formulation

Barium
Cadmium
Laurate
(phr)

Zinc
Stearate
(phr)

Fusion
Time
(seconds)

Minimum
Torque
(Nm)

Dynamic
Stability
Time
(minutes)

Control

(Unstabilized)
0 0 120 25 5

A 1.0 0.2 110 23 12

B 2.0 0.2 105 22 18

C 3.0 0.2 100 21 25
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Caption: Synergistic stabilization of PVC by Barium Cadmium Laurate.

Experimental Workflow for Oven Aging Test
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Caption: Workflow for evaluating thermal stability via oven aging.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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